Cas no 61694-88-0 (1,2-Ethanediamine, N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 1,2-Ethanediamine, N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 61694-88-0
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 469667
• PubChem ID: 12861876
• Update Time: 2025-04-19

1,2-Ethanediamine, N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]-
• N'-methyl-N'-[[2-(trifluoromethyl)phenyl]methyl]ethane-1,2-diamine
• N~1~-Methyl-N~1~-{[2-(trifluoromethyl)phenyl]methyl}ethane-1,2-diamine
• DTXSID70511759
• AKOS011977254
• SCHEMBL11473731
• 61694-88-0

• Inchi： 1S/C11H15F3N2/c1-16(7-6-15)8-9-4-2-3-5-10(9)11(12,13)14/h2-5H,6-8,15H2,1H3
• InChI Key： OGHCTMAOFZKMTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN(C)CCN)(F)F

Computed Properties

• Exact Mass: 232.11885
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26